Cas no 38560-12-2 (5H-Tetrazole-5-thione, 1,2-dihydro-1-(2-naphthalenyl)-)

• Product Name: 5H-Tetrazole-5-thione, 1,2-dihydro-1-(2-naphthalenyl)-
• CAS No: 38560-12-2
• MF: C₁₁H₈N₄S
• MW: 228.273019790649
• CID: 1489950
• PubChem ID: 847410
• Update Time: 2025-04-21

5H-Tetrazole-5-thione, 1,2-dihydro-1-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Tetrazole-5-thione, 1,2-dihydro-1-(2-naphthalenyl)-
• 1-naphthalen-2-yl-2H-tetrazole-5-thione
• AKOS000631582
• SR-01000318452-1
• DTXSID10357214
• 38560-12-2
• SR-01000318452
• BAS 03606605
• 1-Naphthalen-2-yl-1H-tetrazole-5-thiol
• SCHEMBL8659110

• Inchi： 1S/C11H8N4S/c16-11-12-13-14-15(11)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H,(H,12,14,16)
• InChI Key： JVUHNRBYOXLUKL-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 228.04714
• Monoisotopic Mass: 228.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 39.99